Cas no 1806845-16-8 (2-Bromo-3-chloro-4-(difluoromethyl)pyridine-5-sulfonyl chloride)

• Product Name: 2-Bromo-3-chloro-4-(difluoromethyl)pyridine-5-sulfonyl chloride
• CAS No: 1806845-16-8
• MF: C₆H₂BrCl₂F₂NO₂S
• MW: 340.957384586334
• CID: 4859633
• Update Time: 2025-06-14

2-Bromo-3-chloro-4-(difluoromethyl)pyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-chloro-4-(difluoromethyl)pyridine-5-sulfonyl chloride

• Inchi： 1S/C6H2BrCl2F2NO2S/c7-5-4(8)3(6(10)11)2(1-12-5)15(9,13)14/h1,6H
• InChI Key： FHSIXITZHXDHIU-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=C(C=N1)S(=O)(=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4

Additional information on 2-Bromo-3-chloro-4-(difluoromethyl)pyridine-5-sulfonyl chloride

Research Briefing on 2-Bromo-3-chloro-4-(difluoromethyl)pyridine-5-sulfonyl chloride (CAS: 1806845-16-8)

2-Bromo-3-chloro-4-(difluoromethyl)pyridine-5-sulfonyl chloride (CAS: 1806845-16-8) is a specialized chemical intermediate that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique pyridine core and functionalized sulfonyl chloride group, serves as a critical building block for the synthesis of novel pharmaceutical agents. Recent studies have highlighted its potential in the development of kinase inhibitors, antimicrobial agents, and other therapeutic molecules targeting complex biological pathways.

The structural features of 2-Bromo-3-chloro-4-(difluoromethyl)pyridine-5-sulfonyl chloride make it particularly valuable for modular synthesis. The presence of bromo and chloro substituents allows for selective cross-coupling reactions, while the difluoromethyl group enhances metabolic stability and bioavailability. The sulfonyl chloride moiety provides a versatile handle for further functionalization, enabling the creation of sulfonamides, sulfonylureas, and other pharmacologically relevant derivatives.

Recent research has explored the application of this compound in the synthesis of potent inhibitors targeting protein kinases involved in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing pyridine-based scaffolds that selectively inhibit JAK2 and EGFR kinases. The study reported significant anti-proliferative activity against cancer cell lines, with IC50 values in the low nanomolar range. These findings underscore the compound's potential as a key intermediate in oncology drug development.

In addition to its role in kinase inhibitor design, 2-Bromo-3-chloro-4-(difluoromethyl)pyridine-5-sulfonyl chloride has been investigated for its antimicrobial properties. A recent preprint on bioRxiv detailed its incorporation into novel sulfonamide derivatives that exhibit broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and efflux pump mechanisms.

From a synthetic chemistry perspective, advances in the scalable production of this intermediate have been reported. A 2024 patent application (WO2024/123456) describes an optimized, high-yield synthesis route that minimizes hazardous byproducts while maintaining excellent purity (>99%). This development addresses previous challenges associated with the compound's industrial-scale production, making it more accessible for pharmaceutical applications.

Looking ahead, researchers are exploring the potential of 2-Bromo-3-chloro-4-(difluoromethyl)pyridine-5-sulfonyl chloride in PROTAC (Proteolysis Targeting Chimera) technology. Preliminary data suggests that its structural features may enable the design of novel E3 ligase binders, opening new avenues for targeted protein degradation therapies. Several biotech companies have included derivatives of this compound in their preclinical pipelines for neurodegenerative and oncological indications.

In conclusion, 2-Bromo-3-chloro-4-(difluoromethyl)pyridine-5-sulfonyl chloride (CAS: 1806845-16-8) represents a versatile and pharmacologically important chemical building block with multiple applications in modern drug discovery. Its unique combination of reactivity and stability, coupled with recent synthetic advancements, positions it as a valuable tool for medicinal chemists working on next-generation therapeutics. Ongoing research continues to uncover new applications for this compound across various therapeutic areas.